Cas no 2803823-61-0 (methyl 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylate
• CAS No: 2803823-61-0
• MF: C₇H₈F₃N₃O₂
• MW: 223.15253162384
• MDL: MFCD33213454
• CID: 5612535
• PubChem ID: 165648073
• Update Time: 2025-10-30

methyl 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(2,2,2-trifluoroethyl)-, methyl ester
• methyl 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylate

• MDL： MFCD33213454
• Inchi： 1S/C7H8F3N3O2/c1-15-6(14)4-2-12-13(5(4)11)3-7(8,9)10/h2H,3,11H2,1H3
• InChI Key： GXOSFKMUFVHXJO-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(N)N(CC(F)(F)F)N=C1)OC

Additional information on methyl 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylate

Methyl 5-Amino-1-(2,2,2-Trifluoroethyl)-1H-Pyrazole-4-Carboxylate: A Comprehensive Overview

Methyl 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylate, identified by the CAS number 2803823-61-0, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrazole ring system substituted with an amino group at position 5, a trifluoroethyl group at position 1, and a methyl ester at position 4. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of methyl 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylate typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled more efficient routes to prepare this compound. For instance, researchers have employed transition metal-catalyzed coupling reactions and stereoselective synthesis techniques to enhance the yield and purity of the product. These methods not only improve the overall process but also pave the way for large-scale production if required.

One of the most notable applications of this compound lies in its potential as a pharmacological agent. Pyrazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. In recent studies, methyl 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylate has been investigated for its anti-inflammatory and antioxidant properties. Experimental results indicate that this compound exhibits significant activity against inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has also been explored in agricultural chemistry. Its ability to inhibit specific enzymes involved in plant growth regulation suggests potential use as a herbicide or plant growth regulator. Recent field trials have demonstrated its efficacy in controlling weeds without adverse effects on crop plants, highlighting its potential as an environmentally friendly agricultural chemical.

The toxicological profile of methyl 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylate has also been a subject of recent research. Studies conducted on laboratory animals indicate that this compound has a relatively low toxicity profile when administered at therapeutic doses. However, further investigations are required to fully understand its long-term effects and potential risks associated with chronic exposure.

From a structural standpoint, the presence of the trifluoroethyl group imparts unique electronic and steric properties to the molecule. This substituent not only enhances the stability of the pyrazole ring but also contributes to its lipophilicity, which is crucial for drug absorption and bioavailability. The amino group at position 5 serves as a hydrogen bond donor site, facilitating interactions with biological targets such as proteins and nucleic acids.

Recent computational studies have provided deeper insights into the molecular interactions of this compound with biological systems. Using advanced molecular modeling techniques, researchers have identified key residues on target proteins that are critical for binding affinity. These findings have guided the design of more potent analogs with improved pharmacokinetic properties.

In conclusion, methyl 5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylate is a versatile compound with diverse applications in pharmacology and agriculture. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an increasingly important role in various fields of science and industry.